(3Z)-3-({2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]hydrazin-1-yl}methylidene)-1,3-dihydro-2-benzofuran-1-one; acetic acid

• IUPAC Name: acetic acid;3-[(E)-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]hydrazinylidene]methyl]-2-benzofuran-1-ol
• InChI: InChI=1S/C15H9ClF3N3O2.C2H4O2/c16-11-5-8(15(17,18)19)6-20-13(11)22-21-7-12-9-3-1-2-4-10(9)14(23)24-12;1-2(3)4/h1-7,23H,(H,20,22);1H3,(H,3,4)/b21-7+
• InChI Key: KIMRPCQAIMGTRB-RTXBPYFBSA-N
• Canonical SMILES: CC(=O)O.C1=CC2=C(OC(=C2C=C1)O)C=NNC3=C(C=C(C=N3)C(F)(F)F)Cl
• Isomeric SMILES: CC(=O)O.C1=CC2=C(OC(=C2C=C1)O)/C=N/NC3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C17H13ClF3N3O4
• Molecular Weight: 415.7 g/mol

Description

(3Z)-3-({2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]hydrazin-1-yl}methylidene)-1,3-dihydro-2-benzofuran-1-one; acetic acid is a useful research compound. Its molecular formula is C17H13ClF3N3O4 and its molecular weight is 415.75. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Functionalization

Chemical reactions involving benzofurans, pyridines, and hydrazine derivatives have been explored for synthesizing a range of heterocyclic compounds. These synthetic pathways often involve reactions like acetylation, hydrazinolysis, and cyclization, demonstrating the versatile reactivity of these functional groups. The formation of derivatives through these reactions can lead to compounds with potential applications in medicinal chemistry and material science. For example, the synthesis of functionalized 2-hydrazinobenzothiazole derivatives under both conventional and ultrasound methods shows the broad spectrum of biological activities these compounds can exhibit, highlighting their significance in drug discovery and development (Badahdah, Hamid, & Noureddin, 2015).

Biological Activities

Compounds containing pyridine and benzofuran rings, especially when modified with hydrazine and acetic acid derivatives, have been studied for their antimicrobial, antiviral, and anticancer properties. This includes the investigation into novel pyridine and fused pyridine derivatives for their potential antimicrobial and antioxidant activity, as well as their ability to bind to biological targets in molecular docking studies (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018). Such studies are crucial for the development of new therapeutic agents.

Molecular Docking and Drug Design

The synthesis and evaluation of novel compounds with specific functional groups, including those related to the chemical structure , have been applied in molecular docking studies to assess their potential as drug candidates. This approach helps in understanding the interaction between synthesized compounds and target proteins, aiding in the design of compounds with improved biological activities. For instance, the exploration of newly synthesized triazolopyridine, pyridotriazine, and pyridine-pyrazole hybrid derivatives for their binding energies and biological activities showcases the importance of structural modifications in enhancing drug efficacy (Flefel et al., 2018).